2-(1-Methylpiperidin-4-yl)-1-phenyl-2,3-dihydro-1h-inden-1-ol

• CAS No.: 20845-59-4
• Molecular Formula: C21H25NO
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 2-(1-methylpiperidin-4-yl)-1-phenyl-2,3-dihydroinden-1-ol
• InChI: InChI=1S/C21H25NO/c1-22-13-11-16(12-14-22)20-15-17-7-5-6-10-19(17)21(20,23)18-8-3-2-4-9-18/h2-10,16,20,23H,11-15H2,1H3
• InChI Key: KXTACQQMODGTMI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2CC3=CC=CC=C3C2(C4=CC=CC=C4)O

Description

2-(1-Methylpiperidin-4-yl)-1-phenyl-2,3-dihydro-1H-inden-1-ol ( 20845-59-4) is a chemical compound with the molecular formula C21H25NO and a molecular weight of 307.43 g/mol . This synthetic agent features a piperidine moiety, a privileged scaffold in pharmaceutical research that is ubiquitous in numerous compounds with biological activity . The structural integration of the indan-1-ol and phenyl subunits with the 1-methylpiperidine group makes this compound a valuable building block for medicinal chemistry research and drug discovery programs. The specific research applications and biological mechanisms of action for this compound are areas of ongoing scientific investigation and are not fully characterized. Researchers can utilize this compound as a key intermediate in the synthesis of more complex molecules or for probing structure-activity relationships (SAR), particularly in the development of central nervous system (CNS) targeted agents. The compound has a computed Topological Polar Surface Area (TPSA) of 23.5 Ų . It is supplied For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Modifications in Piperidine-Substituted Indenols

• 1-(1-Butylpiperidin-4-yl)-2-methyl-2-phenyl-2,3-dihydro-1H-inden-1-ol (): Key Difference: Replacement of the methyl group on the piperidine with a butyl chain. The additional methyl group at the 2-position could sterically hinder interactions with target proteins. Applications: Likely explored for central nervous system (CNS) targets due to structural resemblance to neuroactive compounds.
• N-(2,3-Dihydro-1H-inden-1-yl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide (): Key Difference: Incorporation of a fluorophenyl-thienopyrimidinone carboxamide group instead of the phenyl-indenol system. The carboxamide group enables hydrogen bonding, critical for enzyme inhibition. Applications: Likely designed as a kinase inhibitor (e.g., B-Raf) due to the thienopyrimidinone scaffold .

Functional Group Variations in Dihydroindenol Derivatives

• 5-Chloro-2,3-dihydro-1H-inden-1-ol (): Key Difference: Chlorine substitution at the 5-position of the indenol ring. Applications: Intermediate in synthesizing halogenated pharmaceuticals or agrochemicals .
• (1R)-4-Nitro-2,3-dihydro-1H-inden-1-ol (): Key Difference: Nitro group at the 4-position, introducing strong electron-withdrawing effects. Impact: The nitro group may confer redox activity or serve as a precursor for further functionalization (e.g., reduction to an amine). Applications: Potential use in asymmetric catalysis or as a building block for nitro-containing bioactive molecules .

Pharmacologically Active Analogues

• GDC-0879 (): Structure: Contains a hydroxyimino-indenol group linked to a pyridine-pyrazole system. Activity: Potent B-Raf inhibitor (IC₅₀ = 3.06 µM for pMEK1 inhibition in A375 melanoma xenografts). Comparison: Unlike 2-(1-methylpiperidin-4-yl)-1-phenyl-indenol, GDC-0879’s pyridine-pyrazole moiety enables π-π stacking with kinase active sites, while the hydroxyimino group chelates metal ions. The target compound’s piperidine may instead target GPCRs or ion channels .
• Isoxazolylbenzimidazole-Bound BRD4 Inhibitor (): Structure: Combines an isoxazolylbenzimidazole with a dihydroindenol-piperidine system. Activity: Binds to the bromodomain of BRD4, a epigenetic regulator. Comparison: The benzimidazole group provides planar aromaticity for intercalation, a feature absent in the simpler phenyl-indenol structure of the target compound .

Q & A

Basic: How can researchers design an efficient synthetic route for 2-(1-Methylpiperidin-4-yl)-1-phenyl-2,3-dihydro-1H-inden-1-ol?

Methodological Answer:
Begin with a literature review to identify analogous inden-ol or piperidine-containing compounds and their synthetic pathways (e.g., multi-step alkylation, cyclization, or Friedel-Crafts reactions) . Optimize reaction conditions (solvent, temperature, catalyst) using small-scale trials. For example, piperidine derivatives often require protective group strategies to prevent undesired side reactions. Post-synthesis, validate purity via HPLC (>95%) and structural confirmation using $^1$H/$^13$C NMR and high-resolution mass spectrometry (HRMS) .

Basic: What spectroscopic and analytical methods are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy : Use $^1$H NMR to confirm the presence of the methylpiperidinyl group (δ ~2.2–3.0 ppm) and aromatic protons (δ ~6.5–7.5 ppm). $^13$C NMR resolves carbonyl and quaternary carbons .
• Mass Spectrometry : HRMS validates molecular weight (e.g., calculated for C$_{21}$H$_{25}$NO: 307.1936 g/mol).
• IR Spectroscopy : Identify hydroxyl (3200–3600 cm$^{-1}$) and aromatic C-H stretches (3000–3100 cm$^{-1}$) .

Advanced: How can researchers resolve contradictions in reported bioactivity data for this compound?

Methodological Answer:

• Statistical Analysis : Apply split-plot or repeated-measures ANOVA to account for variability in assay conditions (e.g., cell lines, incubation times) .
• Structural Analog Comparison : Compare activity against derivatives (e.g., fluorophenyl or inden modifications) to isolate pharmacophoric groups .
• In Silico Docking : Use molecular dynamics simulations to assess binding affinity variations across stereoisomers or conformers .

Advanced: What experimental frameworks are suitable for assessing environmental fate and ecotoxicological impacts?

Methodological Answer:

• Environmental Persistence : Measure hydrolysis half-life (pH 4–9 buffers) and photodegradation under UV light .
• Bioaccumulation : Use OECD 305 guidelines with aquatic models (e.g., zebrafish) to determine bioconcentration factors (BCFs).
• Toxicity Screening : Conduct Daphnia magna acute toxicity assays (48-h LC$_{50}$) and algal growth inhibition tests .

Basic: How to determine solubility and partition coefficient (logP) for pharmacological profiling?

Methodological Answer:

• Solubility : Use the shake-flask method in buffers (pH 1.2–7.4) and quantify via UV-Vis spectroscopy .
• logP : Perform HPLC-based retention time correlation with reference standards (e.g., octanol-water partitioning) .

Advanced: What strategies address stereochemical challenges in synthesizing and analyzing this compound?

Methodological Answer:

• Chiral Resolution : Use chiral HPLC columns (e.g., amylose-based) or diastereomeric salt crystallization .
• Computational Modeling : Apply density functional theory (DFT) to predict stability of stereoisomers and assign configurations via NOE correlations .

Advanced: How to design a robust pharmacological testing protocol for receptor-targeted activity?

Methodological Answer:

• In Vitro Assays : Use radioligand binding assays (e.g., $^3$H-labeled antagonists) for receptor affinity (K$_i$) determination. Include positive controls (e.g., atropine for muscarinic receptors) .
• Dose-Response Curves : Fit data to Hill equations to calculate EC$_{50}$ and efficacy (E$_{max}$) .

Advanced: What in vivo models are appropriate for evaluating pharmacokinetics and toxicity?

Methodological Answer:

• Rodent Studies : Conduct intravenous/oral dosing in Sprague-Dawley rats to calculate bioavailability (AUC$_{0-∞}$) and half-life (t$_{1/2}$) .
• Toxicokinetics : Monitor organ-specific accumulation via LC-MS/MS and histopathological analysis .